Cas no 1249862-80-3 (1-(6-methylpyridin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(6-methylpyridin-2-yl)cyclopropan-1-ol
• CAS No: 1249862-80-3
• Molecular Formula: C₉H₁₁NO
• Molecular Weight: 149.189742326736
• CID: 5913281
• PubChem ID: 62669143

1-(6-methylpyridin-2-yl)cyclopropan-1-ol Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)cyclopropan-1-ol
• EN300-1839081
• 1249862-80-3
• CS-0353389
• AKOS011963177
• Cyclopropanol, 1-(6-methyl-2-pyridinyl)-

• InChIKey： LUTWOTBQGKMXGI-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO/c1-7-3-2-4-8(10-7)9(11)5-6-9/h2-4,11H,5-6H2,1H3
• SMILES： C1(C2=NC(C)=CC=C2)(O)CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 149.084063974g/mol
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Boiling Point: 268.7±25.0 °C(Predicted)
• pka: 14.16±0.20(Predicted)
• Density: 1.219±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines